1-(5-Chloro-4-methyl-2-propoxybenzenesulfonyl)piperidine
1-(5-Chloro-4-methyl-2-propoxybenzenesulfonyl)piperidine
Brand Name:
Vulcanchem
CAS No.:
914243-52-0
VCID:
VC0497737
InChI:
InChI=1S/C15H22ClNO3S/c1-3-9-20-14-10-12(2)13(16)11-15(14)21(18,19)17-7-5-4-6-8-17/h10-11H,3-9H2,1-2H3
SMILES:
CCCOC1=C(C=C(C(=C1)C)Cl)S(=O)(=O)N2CCCCC2
Molecular Formula:
C15H22ClNO3S
Molecular Weight:
331.9g/mol
1-(5-Chloro-4-methyl-2-propoxybenzenesulfonyl)piperidine
CAS No.: 914243-52-0
Main Products
VCID: VC0497737
Molecular Formula: C15H22ClNO3S
Molecular Weight: 331.9g/mol
| CAS No. | 914243-52-0 |
|---|---|
| Product Name | 1-(5-Chloro-4-methyl-2-propoxybenzenesulfonyl)piperidine |
| Molecular Formula | C15H22ClNO3S |
| Molecular Weight | 331.9g/mol |
| IUPAC Name | 1-(5-chloro-4-methyl-2-propoxyphenyl)sulfonylpiperidine |
| Standard InChI | InChI=1S/C15H22ClNO3S/c1-3-9-20-14-10-12(2)13(16)11-15(14)21(18,19)17-7-5-4-6-8-17/h10-11H,3-9H2,1-2H3 |
| Standard InChIKey | DJGPBVMLTGYTGT-UHFFFAOYSA-N |
| SMILES | CCCOC1=C(C=C(C(=C1)C)Cl)S(=O)(=O)N2CCCCC2 |
| Canonical SMILES | CCCOC1=C(C=C(C(=C1)C)Cl)S(=O)(=O)N2CCCCC2 |
| PubChem Compound | 15943834 |
| Last Modified | Nov 11 2021 |
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